![molecular formula C15H19NO2S2 B4070042 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol](/img/structure/B4070042.png)
1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol
Overview
Description
1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol, also known as BMHMC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol is not fully understood. However, studies have suggested that it may exert its effects through the inhibition of various enzymes, including acetylcholinesterase, tyrosinase, and topoisomerase. 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has also been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol can inhibit the growth of cancer cells and bacteria. It has also been shown to reduce the production of reactive oxygen species and lipid peroxidation in cells. In vivo studies have demonstrated that 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol can improve cognitive function in mice and reduce inflammation in rats.
Advantages and Limitations for Lab Experiments
1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has several advantages for lab experiments, including its stability, ease of synthesis, and low toxicity. However, its solubility in water is limited, which can make it difficult to administer in vivo. Additionally, more studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a pesticide for agricultural applications. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been shown to exhibit antitumor, antibacterial, and antiviral properties. It has also been investigated as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been used as a pesticide due to its insecticidal properties. In material science, 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been used as a precursor for the synthesis of novel materials.
properties
IUPAC Name |
1-(1,3-benzoxazol-2-ylsulfanylmethyl)-2-methylsulfanylcyclohexan-1-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO2S2/c1-19-13-8-4-5-9-15(13,17)10-20-14-16-11-6-2-3-7-12(11)18-14/h2-3,6-7,13,17H,4-5,8-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBPJNCKTKXCLSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CCCCC1(CSC2=NC3=CC=CC=C3O2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(1,3-Benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.